Cas no 51568-22-0 (Hexadecanoic acid,13,15-dioxo-)

• Product Name: Hexadecanoic acid,13,15-dioxo-
• CAS No: 51568-22-0
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 383892
• PubChem ID: 318734
• Update Time: 2025-04-19

Hexadecanoic acid,13,15-dioxo- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,13,15-dioxo-
• 13,15-dioxohexadecanoic acid
• 51568-22-0
• NSC257825
• NSC-257825
• DTXSID00312554

• Inchi： 1S/C16H28O4/c1-14(17)13-15(18)11-9-7-5-3-2-4-6-8-10-12-16(19)20/h2-13H2,1H3,(H,19,20)
• InChI Key： JTUHPKQVDKLPGI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 433.5°Cat760mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.464
• PSA: 71.44
• LogP: 3.91030